Cas no 112247-07-1 (C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE)
112247-07-1 structure
Product Name:C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE
CAS No:112247-07-1
MF:C72H112O8
MW:1105.65490341187
CID:129578
PubChem ID:329756112
Update Time:2025-04-19
C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE Chemical and Physical Properties
Names and Identifiers
-
- C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE
- 1-Acetoxy-4-methylcalixarene
- 4-Methyl-1-acetoxycalixarene [mixture of [6] and [8]] (contains 5-Acetone)
- c-undecylcalix[4]resorcinarene
- Hexamethyl(hexaacetoxy)calixarene
- C-Undecylcalix[4]resorcinarene C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE
- 4-Methyl-1-acetoxycalixarene [mixture of [6] and [8]] (contains 5-10% Acetone)
- 2,4,6,8-Tetraundecyl-1,3,5,7(1,3)-tetrabenzenacyclooctaphan-14,16,34,36,54,56,74,76-octaol
- (2s,4s,6s,8s)-2,4,6,8-tetraundecyl-1,3,5,7(1,3)-tetrabenzenacyclooctaphan-14,16,34,36,54,56,74,76-octaol
- C-Undecylcalix[4]resorcinarenemonohydrate
- SCHEMBL12733303
- 116780-43-9
- 112247-07-1
- 2,8,14,20-Tetra(n-undecyl)resorcin[4]arene
- SCHEMBL16543539
- SCHEMBL946358
- C-UNDECYLCALIX(4)RESORCINARENE CH3OH
- 2,8,14,20-tetra(undecyl)pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3(28),4,6,9(27),10,12,15,17,19(26),21,23-dodecaene-4,6,10,12,16,18,22,24-octol
- 847018-76-2
- 2,8,14,20-tetraundecylpentacyclo[19.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?]octacosa-1(25),3,5,7(28),9(27),10,12,15(26),16,18,21,23-dodecaen-4,6,10,12,16,18,22,24-octol
- NLPGYPIHQCVVRO-UHFFFAOYSA-N
-
- MDL: MFCD00192571
- Inchi: 1S/C72H112O8/c1-5-9-13-17-21-25-29-33-37-41-53-57-45-59(67(75)49-65(57)73)54(42-38-34-30-26-22-18-14-10-6-2)61-47-63(71(79)51-69(61)77)56(44-40-36-32-28-24-20-16-12-8-4)64-48-62(70(78)52-72(64)80)55(60-46-58(53)66(74)50-68(60)76)43-39-35-31-27-23-19-15-11-7-3/h45-56,73-80H,5-44H2,1-4H3
- InChI Key: NLPGYPIHQCVVRO-UHFFFAOYSA-N
- SMILES: OC1=CC(=C2C=C1C(C1=C(C=C(C(=C1)C(C1=C(C=C(C(=C1)C(C1=C(C=C(C(=C1)C2CCCCCCCCCCC)O)O)CCCCCCCCCCC)O)O)CCCCCCCCCCC)O)O)CCCCCCCCCCC)O
Computed Properties
- Exact Mass: 1122.85000
- Monoisotopic Mass: 1104.836
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 41
- Rotatable Bond Count: 9
- Complexity: 1060
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 45
- XLogP3: 1.4
- Topological Polar Surface Area: 251
Experimental Properties
- Color/Form: Beige powder
- Density: 1.039
- Melting Point: 293-295 °C (lit.)
- Boiling Point: 1082.7°Cat760mmHg
- Flash Point: 326.9°C
- Refractive Index: 1.544
- PSA: 171.07000
- LogP: 21.79170
- Solubility: Not determined
C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/38
- Safety Instruction: S26-S37/39
- FLUKA BRAND F CODES:3
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26;S37/39
- HazardClass:4.1
- PackingGroup:II
C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C908270-1g |
C-Undecylcalix[4]resorcinarene monohydrate |
112247-07-1 | 95% | 1g |
1,798.20 | 2021-05-17 | |
| BAI LING WEI Technology Co., Ltd. | 414824-1G |
C-Undecylcalix[4]resorcinarene monohydrate |
112247-07-1 | 99% | 1G |
¥ 2004 | 2022-04-25 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-239452-1g |
C-Undecylcalix[4]resorcinarene monohydrate, |
112247-07-1 | 1g |
¥1233.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-239452-1 g |
C-Undecylcalix[4]resorcinarene monohydrate, |
112247-07-1 | 1g |
¥1,233.00 | 2023-07-11 | ||
| BAI LING WEI Technology Co., Ltd. | J30414824-1g |
C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE |
112247-07-1 | 99% | 1g |
¥2004 | 2023-11-24 | |
| 1PlusChem | 1P003PJW-250mg |
C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE |
112247-07-1 | 95% | 250mg |
$173.00 | 2023-12-26 | |
| Aaron | AR003PS8-250mg |
C-Undecylcalix[4]resorcinarene monohydrate |
112247-07-1 | 95% | 250mg |
$139.00 | 2025-02-13 | |
| Aaron | AR003PS8-100mg |
C-Undecylcalix[4]resorcinarene monohydrate |
112247-07-1 | 95% | 100mg |
$96.00 | 2025-02-13 | |
| Aaron | AR003PS8-1g |
C-Undecylcalix[4]resorcinarene monohydrate |
112247-07-1 | 95% | 1g |
$537.00 | 2025-02-13 |
C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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